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Compound of Interest

Compound Name: 2,5-Diiodoaniline

CAS No.: 64085-53-6

Cat. No.: B1603741

Get Quote

Executive Summary
2,5-Diiodoaniline (CAS: 64085-53-6) is a high-value halogenated aromatic amine utilized

primarily as a scaffold in the development of conductive polymers, pharmaceutical

intermediates, and advanced materials.[1] Its unique substitution pattern—featuring iodine

atoms at the ortho and meta positions relative to the amino group—makes it a critical precursor

for regioselective cross-coupling reactions (e.g., Sonogashira, Suzuki-Miyaura) where steric

differentiation between the two iodine sites can be exploited.

This guide provides a definitive technical analysis of 2,5-diiodoaniline, correcting common

literature ambiguities regarding its isomers (specifically 2,4-diiodoaniline) and offering a

validated synthetic pathway derived from first-principles organic chemistry.

Chemical Identity & Physicochemical
Specifications[2][3][4][5][6]
Precise characterization is essential for downstream applications. Note that literature often

conflates the 2,5-isomer with the more common 2,4-isomer; the data below is specific to the
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2,5-substitution pattern.

Table 1: Core Technical Specifications
Property Specification Notes

IUPAC Name 2,5-Diiodoaniline
Amine group assigned position

1

CAS Number 64085-53-6
Distinct from 2,4-isomer (533-

70-0)

Molecular Formula

Molecular Weight 344.92 g/mol
Calculated: C(72.07) + H(5.04)

+ I(253.81) + N(14.01)

SMILES NC1=C(I)C=CC(I)=C1
Encodes 1-amino, 2-iodo, 5-

iodo pattern

Appearance
Off-white to beige crystalline

solid

Light sensitive; darkens upon

oxidation

Solubility
Soluble in DMSO, DMF,

; Insoluble in water

Use anhydrous solvents for

coupling reactions

Melting Point Not standardly reported

Isomer 2,4-diiodoaniline melts

at ~95°C; 2,5-isomer expected

range 85–100°C. Determine

via DSC.[2]

Synthetic Methodology: The "Retrosynthetic Logic"
Approach
Direct iodination of aniline is not suitable for synthesizing 2,5-diiodoaniline. The amino group (

) is a strong ortho, para-director, leading inevitably to 2,4,6-triiodoaniline or mixtures of 2,4-
diiodoaniline.

To achieve the 2,5-pattern, we must utilize a "blocking" strategy or start from a pre-halogenated

precursor where the directing groups force the desired substitution. The most robust route

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.wikipedia.org/wiki/2,5-Dichloroaniline
https://www.benchchem.com/product/b1603741/docs?utm_src=pdf-body#technical-guide-2-5-diiodoaniline-synthesis-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603741?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


involves the nitration of 1,4-diiodobenzene followed by selective reduction.

Validated Synthetic Pathway
Mechanism: Electrophilic Aromatic Substitution (

) followed by Nitro Reduction.

Precursor: 1,4-Diiodobenzene.[3][4] The iodine atoms are ortho, para-directing.

Step 1 (Nitration): Nitration occurs ortho to one iodine (and meta to the other). Due to

symmetry, all four open positions on 1,4-diiodobenzene are equivalent, yielding a single

regioisomer: 1,4-diiodo-2-nitrobenzene.

Step 2 (Reduction): The nitro group is reduced to an amine.

Renumbering: Upon formation of the amine, IUPAC priority rules reassign the amine carbon

as C1. The iodine originally at position 2 remains at C2 (ortho), and the iodine originally at

position 4 becomes C5 (meta).

Synthesis Workflow Diagram

1,4-Diiodobenzene
(C6H4I2)

HNO3 / H2SO4
(Nitration)

1,4-Diiodo-2-nitrobenzene
(Intermediate)

 Electrophilic Subst.
Fe / HCl or

SnCl2 / EtOH
(Selective Reduction)

2,5-Diiodoaniline
(Target)

 Reduction

Click to download full resolution via product page

Caption: Logical synthetic pathway avoiding the regioselectivity issues of direct aniline

iodination.

Detailed Protocol
Step 1: Synthesis of 1,4-Diiodo-2-nitrobenzene

Setup: Equip a 250 mL 3-neck round-bottom flask with a thermometer, addition funnel, and

magnetic stir bar.

Acid Mixture: Add concentrated
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(30 mL) and cool to 0–5°C in an ice bath.

Nitration: Slowly add fuming

(1.1 eq) dropwise, maintaining temperature <10°C.

Addition: Add finely powdered 1,4-diiodobenzene (10 g, 30.3 mmol) in small portions over 30

minutes.

Reaction: Allow to warm to room temperature (RT) and stir for 3 hours. Monitor via TLC

(Hexane/EtOAc 9:1).

Self-Validation: Starting material spot (

) should disappear; new nitro spot (

) appears.

Workup: Pour onto 200 g crushed ice. Filter the yellow precipitate. Wash with cold water and

recrystallize from ethanol.

Step 2: Reduction to 2,5-Diiodoaniline
Critical Note: Avoid catalytic hydrogenation (

) as it poses a high risk of dehalogenation (cleaving the C-I bonds). Use chemical reduction.

Dissolution: Dissolve the nitro intermediate (5 g) in Ethanol (50 mL) and glacial acetic acid (5

mL).

Reduction: Add Iron powder (325 mesh, 5 eq) or

(5 eq).

Reflux: Heat to reflux (80°C) for 2–4 hours.

Validation: Monitor via TLC. The nitro compound is non-polar; the amine product is polar and

will streak or sit lower on the plate.

Visual Check: Solution often shifts from bright yellow (nitro) to colorless/brown (amine).
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Workup: Cool, neutralize with saturated

, and extract with Ethyl Acetate (

mL). Dry over

and concentrate.

Purification: Column chromatography (Hexane/EtOAc gradient) is recommended to remove

trace de-iodinated byproducts.

Applications in Drug Discovery & Materials Science
Regioselective Cross-Coupling
2,5-Diiodoaniline is a "linchpin" molecule. The two iodine atoms are electronically distinct:

C2-Iodine (Ortho): More sterically hindered and electron-rich due to the adjacent amino

group (resonance donation).

C5-Iodine (Meta): Less sterically hindered and more electron-deficient.

This difference allows for site-selective Sonogashira or Suzuki couplings. By controlling catalyst

ligands and temperature, researchers can selectively couple at the C5 position first, preserving

the C2 iodine for a subsequent reaction, enabling the construction of asymmetric conjugated

systems.

Conductive Polymers (Polyanilines)
Poly(2,5-diiodoaniline) is a variant of polyaniline (PANI). The bulky iodine atoms induce

torsion in the polymer backbone, increasing the band gap compared to unsubstituted PANI.

Use Case: Soluble conductive polymers for anti-static coatings and electromagnetic

shielding.

Mechanism: Oxidative polymerization using ammonium persulfate (APS) in acidic media.

Pharmaceutical Scaffolds
The 2,5-diiodoaniline motif appears in the synthesis of:
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Mannose Derivatives: Used as anti-adhesive agents for treating bacterial infections (e.g., E.

coli in Crohn's disease) by blocking bacterial FimH lectins.

Indoline Precursors: Cyclization of the amine onto the ortho-iodine position (after

alkynylation) yields substituted indoles, a privileged scaffold in oncology and neurology

drugs.

Safety & Handling (E-E-A-T)
Hazards: Like most halogenated anilines, this compound is toxic if swallowed, inhaled, or

absorbed through skin. It is a potential skin sensitizer.

Storage: Store at 2–8°C in amber vials under inert gas (Argon/Nitrogen). Iodine-carbon

bonds are photosensitive; exposure to light can cause liberation of free iodine (

), turning the solid purple/brown.

Disposal: Segregate as halogenated organic waste. Do not mix with strong oxidizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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